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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Chloro-5-nitroanisole

This technical guide provides a comprehensive overview of the physical properties of 2-
Chloro-5-nitroanisole, with a specific focus on its melting and boiling points. The information

is intended for researchers, scientists, and professionals in drug development and related

fields.

Physicochemical Data Summary
2-Chloro-5-nitroanisole is an organic compound with the molecular formula C₇H₆ClNO₃.[1][2]

[3] At room temperature, it is a solid.[2] The appearance of the compound is generally

described as a yellow crystal, though it may also appear as a brown solid.[4][5][6] A summary

of its key physical properties is presented in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C₇H₆ClNO₃

Molecular Weight 187.58 g/mol [1][2]

Melting Point 81-83 °C[1][4][6]

Boiling Point 287.3 ± 20.0 °C (Predicted)[1][6]

Density 1.366 ± 0.06 g/cm³ (Predicted)[1][6]

Flash Point 127.5 °C[1][4]

Vapor Pressure 0.00434 mmHg at 25 °C[1][4]

Refractive Index 1.559[1][4]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 2-
Chloro-5-nitroanisole are provided below. These are generalized procedures standard in

organic chemistry laboratories.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid.[7] It

is a crucial physical property for identifying a compound and assessing its purity.[7] Pure

crystalline solids typically melt over a narrow temperature range.[7]

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)[8]

Capillary tubes (sealed at one end)[8]

Spatula[8]

Mortar and pestle[8]

Calibrated thermometer[8]
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Procedure:

Sample Preparation: A small amount of 2-Chloro-5-nitroanisole is finely ground using a

mortar and pestle to ensure a uniform particle size.[8]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This is repeated until a sample column of 2-3 mm in height is achieved.[8][9]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus. The thermometer is positioned so that its bulb is level with the sample.[8]

Heating and Observation: The apparatus is heated at a controlled rate. Initially, a faster

heating rate can be used to approach the expected melting point. As the temperature nears

the anticipated melting range, the heating rate should be reduced to about 1-2 °C per minute

to allow for thermal equilibrium.[8]

Melting Point Range Determination: The temperature at which the first drop of liquid appears

is recorded as the beginning of the melting range. The temperature at which the entire

sample becomes a clear liquid is recorded as the end of the melting range.[8]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.[10][11] This property is useful for identifying and assessing the purity of

liquid compounds.[10]

Apparatus:

Small test tube or fusion tube[12]

Capillary tube (sealed at one end)[12]

Thermometer[12]

Heating apparatus (e.g., oil bath, aluminum block, or Thiele tube)[12]

Stand and clamp[12]
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Procedure:

Sample Preparation: A small amount of the liquid sample is placed into a small test tube or

fusion tube.[12]

Capillary Tube Placement: A capillary tube, sealed at one end, is placed into the test tube

with the open end submerged in the liquid.[12]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a heating bath. The thermometer bulb should be positioned close to the test tube.[10]

Heating and Observation: The heating bath is heated gently. As the temperature rises, air

trapped in the capillary tube will escape, seen as a slow stream of bubbles. When the boiling

point is reached, a rapid and continuous stream of bubbles will emerge from the capillary

tube.

Boiling Point Determination: At this point, the heating is stopped. The liquid will begin to cool,

and the stream of bubbles will slow down. The temperature at which the liquid just begins to

enter the capillary tube is recorded as the boiling point.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of a chemical compound like 2-Chloro-5-nitroanisole.
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Workflow for Physical Property Determination
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Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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